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Compound of Interest

Compound Name: Psoromic Acid

Cat. No.: B1678306 Get Quote

Essential Guidance for Researchers, Scientists, and Drug Development Professionals on the

Safe and Compliant Disposal of Psoromic Acid.

The proper disposal of psoromic acid is crucial for laboratory safety and environmental

protection. Due to its inherent toxicity, particularly to aquatic life, this compound requires careful

handling and disposal in accordance with hazardous waste regulations. This document

provides a comprehensive, step-by-step guide for the safe management and disposal of

psoromic acid waste in a research environment.

Summary of Key Disposal and Safety Information
For quick reference, the following table summarizes the essential safety and disposal

information for psoromic acid.
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Parameter Information Source

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Primary Disposal Route
Approved hazardous waste

disposal facility
[1]

Personal Protective Equipment

(PPE)

Respiratory protection,

chemical-resistant gloves,

safety goggles

[2]

Spill Cleanup

Avoid dust formation. Sweep

up, shovel into a suitable,

closed container for disposal.

Do not allow to enter drains.

[2]

Regulatory Framework

Resource Conservation and

Recovery Act (RCRA), 40 CFR

261. The waste generator is

responsible for determining if

the waste is hazardous.

[3]

Hazardous Waste Characterization
Under the Resource Conservation and Recovery Act (RCRA), a solid waste is considered

hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability,

corrosivity, reactivity, or toxicity.[4][5] Based on available Safety Data Sheets (SDS), psoromic
acid does not meet the criteria for ignitability, corrosivity, or reactivity.[1][2]

The primary concern for psoromic acid is its toxicity. The SDS explicitly states that it is "very

toxic to aquatic life with long lasting effects" (H410).[1] While this indicates a significant

environmental hazard, it does not automatically assign a specific EPA hazardous waste code

from the D-list (D004-D043), which is determined by the Toxicity Characteristic Leaching

Procedure (TCLP).[5]
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It is the responsibility of the waste generator (the laboratory) to determine if the waste is

hazardous. Given the high aquatic toxicity, it is prudent to manage all psoromic acid waste as

hazardous unless it can be definitively proven otherwise through analytical testing.

Step-by-Step Disposal Protocol
Follow these procedures for the safe disposal of psoromic acid and contaminated materials.

1. Personal Protective Equipment (PPE):

Before handling psoromic acid, ensure you are wearing appropriate PPE, including:

A lab coat or chemical-resistant apron.

Safety goggles to protect from dust particles.

Chemical-resistant gloves (e.g., nitrile).

Respiratory protection if there is a risk of inhaling dust.[2]

2. Waste Segregation and Collection:

Solid Waste:

Collect pure psoromic acid, contaminated spatulas, weigh boats, and other solid

materials in a dedicated, leak-proof container made of a compatible material (e.g., a high-

density polyethylene (HDPE) bottle or drum).

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Psoromic Acid."

Contaminated Labware:

Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact with

psoromic acid should be placed in the designated solid hazardous waste container.

Non-disposable glassware should be decontaminated. Triple rinse the glassware with a

suitable solvent (e.g., ethanol or acetone) in a fume hood. The rinsate must be collected
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and treated as hazardous liquid waste.[6][7]

Liquid Waste:

Solutions containing psoromic acid should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Do not mix psoromic acid waste with other incompatible waste streams.

3. Labeling and Storage:

All hazardous waste containers must be labeled with a hazardous waste tag as soon as

waste is added.[6] The label should include:

The words "Hazardous Waste."

The full name of the chemical(s).

The approximate concentration and volume.

The date accumulation started.

Store the waste container in a designated, secure area, away from general lab traffic. Ensure

secondary containment is used for liquid waste to prevent spills.

4. Disposal Request:

Once the waste container is full or is no longer being added to, contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

Do not dispose of psoromic acid down the drain or in the regular trash.[2]

Experimental Workflow for Disposal
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Caption: Experimental workflow for the proper disposal of psoromic acid waste.
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Logical Decision Process for Psoromic Acid
Disposal

Psoromic Acid Waste

Is the waste hazardous?

Review SDS:
- Harmful if swallowed (H302)

- Very toxic to aquatic life (H410)

Consult Documentation

Evaluate against RCRA Criteria
(40 CFR 261)

Ignitable?

Corrosive?

No

Yes

Reactive?

No

Toxic?

No

Manage as Hazardous Waste

Yes (High Aquatic Toxicity) Consult EHS for
Non-Hazardous Disposal Options

No (Requires TCLP testing
to confirm)

No

Dispose via Approved
Hazardous Waste Vendor

Precautionary Principle
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Caption: Decision-making process for the classification and disposal of psoromic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1678306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

